Cas no 2172614-63-8 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperazin-1-yl}acetic acid
• CAS No: 2172614-63-8
• MF: C₂₅H₂₇N₃O₅
• MW: 449.49898648262
• CID: 5966944
• PubChem ID: 165551729
• Update Time: 2025-10-18

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperazin-1-yl}acetic acid
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]piperazin-1-yl}acetic acid
• 2172614-63-8
• EN300-1492272

• Inchi： 1S/C25H27N3O5/c29-23(28-14-12-27(13-15-28)16-24(30)31)10-5-11-26-25(32)33-17-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-10,22H,11-17H2,(H,26,32)(H,30,31)/b10-5+
• InChI Key： TWYSXUWEGLHSOQ-BJMVGYQFSA-N
• SMILES： O(C(NC/C=C/C(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.19507097g/mol
• Monoisotopic Mass: 449.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperazin-1-yl}acetic acid

Comprehensive Analysis of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperazin-1-yl}acetic acid (CAS No. 2172614-63-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperazin-1-yl}acetic acid (CAS No. 2172614-63-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) group and a piperazine-acetic acid backbone, is widely utilized in peptide synthesis, drug discovery, and bioconjugation applications. Its unique properties make it a valuable tool for researchers exploring targeted drug delivery, proteomics, and biomaterial engineering.

The Fmoc-protected amino acid derivative is particularly notable for its role in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. With the growing demand for therapeutic peptides and precision medicine, this compound addresses key challenges in maintaining amino acid stability during synthesis. Recent studies highlight its compatibility with automated synthesizers, a feature highly sought after in high-throughput screening environments. The compound's but-2-enoyl linker also enables controlled release mechanisms, aligning with trends in sustained-release formulations.

From a molecular design perspective, the piperazine moiety in CAS 2172614-63-8 contributes to enhanced water solubility—a critical factor for bioavailability optimization in drug development. This characteristic resonates with current industry focus on Lipinski's Rule of Five compliance. Furthermore, the compound's carboxylic acid terminus allows for versatile crosslinking strategies, making it indispensable in hydrogel fabrication for tissue engineering, a hot topic in regenerative medicine research.

Analytical data reveals that this compound exhibits excellent stability under standard laboratory conditions (pH 4-8, 25°C), addressing common concerns about Fmoc-group degradation. Its UV-active fluorene ring (λ_max 265-300 nm) facilitates real-time monitoring during purification—a feature frequently queried in chromatography forums. These attributes position it as a robust alternative to traditional Boc-protected intermediates in multi-step syntheses.

In the context of green chemistry initiatives, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperazin-1-yl}acetic acid demonstrates reduced environmental impact compared to halogenated analogs, responding to increasing searches for eco-friendly reagents. Its efficient deprotection kinetics (20% piperidine in DMF) also minimizes solvent waste, aligning with industrial sustainability goals.

The compound's application spectrum extends to antibody-drug conjugates (ADCs) development, where its spacer arm properties enable precise payload attachment—a trending topic in oncology research. Patent analyses show growing utilization in bispecific antibody platforms, particularly for tumor microenvironment targeting strategies.

Quality control protocols for CAS 2172614-63-8 emphasize HPLC purity (>98%) and residual solvent specifications, addressing regulatory concerns in GMP manufacturing. These parameters are frequently searched alongside peptide cGMP guidelines, reflecting industry demand for compliant intermediates.

Emerging research explores its potential in mRNA vaccine adjuvant systems, leveraging the piperazine's buffering capacity—a timely application given global focus on vaccine technology. Preliminary data suggests synergistic effects with lipid nanoparticles, though further studies are warranted.

From a commercial standpoint, the compound's cost-effective scalability makes it attractive for generic pharmaceutical developers. Market analyses indicate rising procurement queries from contract research organizations (CROs) and academic core facilities, particularly in Asia-Pacific regions experiencing growth in biotech startups.

Technical discussions often highlight the compound's stereochemical integrity during microwave-assisted synthesis—a popular search term among medicinal chemists. Its resistance to racemization at elevated temperatures addresses a persistent challenge in heterocyclic chemistry.

In conclusion, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperazin-1-yl}acetic acid represents a multifaceted building block bridging traditional organic synthesis with cutting-edge biopharmaceutical applications. Its evolving utility across drug discovery pipelines and biomaterials science ensures continued relevance in both academic and industrial research landscapes.